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Compound of Interest

Compound Name: Spautin-1

Cat. No.: B610934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Spautin-1, a potent and specific autophagy inhibitor, has garnered significant attention in

cellular biology and drug discovery for its ability to modulate critical signaling pathways. This

technical guide provides an in-depth exploration of the molecular targets of Spautin-1,

presenting key quantitative data, detailed experimental methodologies, and visual

representations of its mechanisms of action.

Core Molecular Targets and Quantitative Data
Spautin-1 primarily exerts its biological effects by targeting several key proteins involved in

autophagy and other cellular processes. The following tables summarize the quantitative data

associated with these interactions.

Primary Targets Parameter Value Assay Condition

USP10 IC50 0.6 - 0.7 µM[1][2]

Cell-free

deubiquitinase activity

assay[1]

USP13 IC50 0.6 - 0.7 µM[1][2]

Cell-free

deubiquitinase activity

assay[1]
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Table 1: Inhibition of Primary Deubiquitinase Targets by Spautin-1. IC50 values indicate the

concentration of Spautin-1 required to inhibit 50% of the enzymatic activity of USP10 and

USP13.

Other Identified

Targets/Pathways
Effect Observed In

Vps34/Beclin-1 Complex Promotes degradation[1][3] Various cell lines

TOMM Complex (TOMM70)
Binds to and disrupts import[4]

[5]
Human cell lines

Mitochondrial Complex I Suppresses activity[6][7] Isolated mitochondria

PI3K/AKT/GSK3β Pathway
Inactivates AKT, activates

GSK3β[2][8]

Chronic Myeloid Leukemia

cells[8]

Table 2: Additional Molecular Targets and Cellular Pathways Modulated by Spautin-1. This

table outlines the qualitative effects of Spautin-1 on other identified targets and signaling

pathways.

Signaling Pathways and Mechanisms of Action
Spautin-1's multifaceted effects stem from its interaction with distinct cellular signaling

pathways. The following diagrams illustrate these complex interactions.
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Spautin-1 inhibits autophagy by targeting USP10/13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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